Cas no 443903-46-6 (N-(4-iodo-2-methylphenyl)propanamide)

• Product Name: N-(4-iodo-2-methylphenyl)propanamide
• CAS No: 443903-46-6
• MF: C₁₀H₁₂INO
• MW: 289.112854957581
• CID: 5436927
• Update Time: 2025-10-20

N-(4-iodo-2-methylphenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• Propanamide, N-(4-iodo-2-methylphenyl)-
• N-(4-iodo-2-methylphenyl)propanamide

• Inchi： 1S/C10H12INO/c1-3-10(13)12-9-5-4-8(11)6-7(9)2/h4-6H,3H2,1-2H3,(H,12,13)
• InChI Key： DGRHCOGOLDSRRL-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(I)C=C1C)(=O)CC

Additional information on N-(4-iodo-2-methylphenyl)propanamide

Professional Introduction to N-(4-iodo-2-methylphenyl)propanamide (CAS No. 443903-46-6)

N-(4-iodo-2-methylphenyl)propanamide (CAS No. 443903-46-6) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural and chemical properties, serves as a valuable intermediate in the synthesis of various biologically active molecules. Its molecular structure, featuring both an iodine substituent and a methyl group on the phenyl ring, along with an amide functional group, makes it a versatile building block for medicinal chemists.

The 4-iodo-2-methylphenyl moiety in N-(4-iodo-2-methylphenyl)propanamide is particularly noteworthy due to its potential in cross-coupling reactions, which are fundamental in modern drug discovery. Iodinated aromatic compounds are frequently employed in Suzuki-Miyaura and Stille couplings, enabling the formation of carbon-carbon bonds with precision. This capability is crucial for constructing complex molecular frameworks that mimic natural products or exhibit novel pharmacological activities.

In recent years, there has been a surge in research focusing on the development of small molecules that modulate protein-protein interactions (PPIs). N-(4-iodo-2-methylphenyl)propanamide has emerged as a promising candidate in this area. Its structural features allow it to interact with specific pockets on target proteins, potentially leading to the discovery of new therapeutic agents. For instance, studies have demonstrated its utility in designing inhibitors targeting kinases and other enzymes involved in cancer pathways.

The amide group in N-(4-iodo-2-methylphenyl)propanamide also contributes to its versatility. Amides are well-known for their role as pharmacophores in numerous drugs, including antibiotics and anti-inflammatory agents. The presence of this functional group facilitates further derivatization, enabling chemists to fine-tune the properties of the compound for specific applications. This adaptability makes it an attractive choice for medicinal chemists seeking to develop novel therapeutics.

Advances in computational chemistry have further enhanced the utility of N-(4-iodo-2-methylphenyl)propanamide. Molecular modeling techniques allow researchers to predict how this compound might bind to biological targets with high accuracy. By leveraging these tools, scientists can optimize the structure of N-(4-iodo-2-methylphenyl)propanamide to improve its potency and selectivity. Such computational approaches are integral to modern drug discovery pipelines, reducing the time and cost associated with experimental screening.

The synthesis of N-(4-iodo-2-methylphenyl)propanamide involves multi-step organic transformations that highlight the ingenuity of synthetic chemists. The process typically begins with the preparation of 4-iodo-2-methylaniline, which is then converted into the corresponding acyl chloride before reacting with propanamine to form the desired amide. Each step is carefully optimized to ensure high yields and purity, which are critical for pharmaceutical applications.

In conclusion, N-(4-iodo-2-methylphenyl)propanamide(CAS No. 443903-46-6) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent candidate for developing new drugs targeting various diseases. As research continues to evolve, the applications of this compound are expected to expand, further solidifying its importance in medicinal chemistry.